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This technical guide provides a comprehensive analysis of the viscoelastic properties of sodium

hyaluronate as utilized in the Healon family of ophthalmic viscosurgical devices (OVDs).

Healon products are critical tools in ophthalmic surgery, primarily used to create and maintain

space in the anterior chamber of the eye, protect delicate intraocular tissues, and manipulate

tissues during procedures.[1][2][3] The unique rheological behavior of sodium hyaluronate is

central to the clinical performance of these devices.[4][5] This document will delve into the

quantitative viscoelastic parameters of various Healon formulations, the detailed experimental

protocols for their measurement, and the logical relationships governing their function.

Introduction to Sodium Hyaluronate and Healon
Sodium hyaluronate is a naturally occurring linear polysaccharide composed of repeating

disaccharide units of N-acetylglucosamine and sodium glucuronate.[6][7] It is a key component

of the extracellular matrix in connective tissues and is found in high concentrations in the

vitreous and aqueous humor of the eye.[7][8] The sodium hyaluronate used in Healon products

is a highly purified, non-inflammatory, high molecular weight fraction derived from bacterial

fermentation.[6][9]

The clinical efficacy of Healon as an OVD is directly attributable to its viscoelastic nature,

meaning it exhibits both viscous (fluid-like) and elastic (solid-like) properties.[1][4] These

properties are influenced by the molecular weight and concentration of the sodium hyaluronate,

as well as the shear rate applied during surgical maneuvers.[10][11][12]
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Viscoelastic Properties of Healon Formulations
The Healon family includes several formulations with distinct viscoelastic profiles tailored for

different surgical needs. These include the cohesive Healon and Healon GV, and the

viscoadaptive Healon5.[8][13][14] Healon EndoCoat is a dispersive OVD.[6] Cohesive OVDs,

characterized by high molecular weight and long-chain molecules, are adept at maintaining

space, while dispersive OVDs, with lower molecular weights and shorter chains, are better at

coating and protecting tissues.[12][15] Viscoadaptive OVDs exhibit both cohesive and

dispersive properties depending on the surgical conditions.[8]

The key viscoelastic parameters that define the performance of Healon products include zero-

shear viscosity, pseudoplasticity, relaxation time, and the elastic (storage) and viscous (loss)

moduli.

Data Presentation
The following tables summarize the quantitative viscoelastic properties of various Healon
formulations based on published studies.

Table 1: Rheological Properties of Healon, Healon GV, and Healon5[13][14]

Property Healon Healon GV Healon5

Sodium Hyaluronate

Concentration
1.0%[8][14] 1.4%[8][14] 2.3%[8][14]

Mean Viscosity at

Zero Shear Rate

(Pa·s)

243 ± 5 2451 ± 12 5525 ± 14

Mean Pseudoplasticity 173 ± 7 754 ± 10 591 ± 6

Mean Relaxation Time

(sec)
21 ± 3 83 ± 4 88 ± 6

Table 2: Molecular and Physical Properties of Various Healon Formulations
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Property Healon Healon GV Pro Healon5
Healon
EndoCoat

Sodium

Hyaluronate

Concentration

1.0%[7][16] 1.8%[17] 2.3%[8]
3.0% (30 mg/ml)

[6][9]

Molecular Weight

(Da)
~3,200,000[16] ~3,200,000[17] ~4,000,000[8] ~800,000[6][9]

Viscosity
1.70 - 2.75 Log

(Pas)[16]

2.60 - 3.50 Log

(Pas)[17]

High at low shear

rates[13]
~50,000 cP[6][9]

Osmolality

(mOsm/kg)
295[18] 312[18] 322[18] ~320[6][9]

Classification Cohesive[16] Cohesive[17] Viscoadaptive[8] Dispersive[6]

Experimental Protocols for Viscoelastic
Characterization
The characterization of the viscoelastic properties of OVDs like Healon is guided by

international standards such as ISO 15798.[1][2][3][19][20] The following sections detail the

methodologies for measuring the key parameters presented in the tables above.

Rheological Measurements using a Rotational
Rheometer
A rotational rheometer is a primary instrument for characterizing the viscoelastic properties of

OVDs.[21][22]

Experimental Workflow for Rheological Analysis
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Caption: Workflow for rheological analysis of OVDs.

Methodology:

Instrumentation: An Advanced Rheometric Expansion System or a similar controlled-stress

or controlled-rate rheometer is used.[13] The instrument is equipped with a cone-plate or

parallel-plate measuring system.[21][22]

Temperature Control: All measurements are performed at a physiologically relevant

temperature, typically 25°C, maintained by a Peltier plate or a similar temperature control

unit.[21][22]
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Sample Loading: A sufficient amount of the Healon sample is carefully loaded onto the

rheometer plate, ensuring no air bubbles are trapped. A standard loading protocol is followed

to ensure consistency.[21][22]

Oscillatory Shear Tests (for G', G'', and η):*

A small-amplitude sinusoidal shear strain is applied to the sample over a range of

frequencies (e.g., 0.1 to 100 Hz).[21][22]

The resulting stress response is measured to determine the storage modulus (G'), which

represents the elastic component, and the loss modulus (G''), which represents the

viscous component.[4]

The complex viscosity (η*) is also calculated from these measurements.[21]

Steady Shear Tests (for Zero-Shear Viscosity and Pseudoplasticity):

The viscosity is measured over a range of shear rates, typically from a very low rate (e.g.,

0.001 s⁻¹) to a high rate (e.g., 100 s⁻¹).[21][22]

The zero-shear viscosity (η₀) is determined from the plateau in viscosity at the lowest

shear rates.[4]

Pseudoplasticity (shear-thinning behavior) is observed as the decrease in viscosity with

increasing shear rate.[4][23] The viscosity-shear rate relationship is typically presented on

a log-log plot.[2]

Molecular Weight Determination
The molecular weight of sodium hyaluronate is a critical determinant of its viscoelastic

properties.[15]

Methodology:

Instrumentation: High-performance gel permeation chromatography (HP-GPC) or size-

exclusion chromatography (SEC) coupled with a multi-angle laser light scattering (MALLS)

detector and a refractive index detector is a standard method.[24][25]
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Column and Mobile Phase: Polymeric columns are used with a suitable mobile phase, such

as a 0.15 M aqueous NaCl solution.[25]

Calibration: The columns are calibrated using well-characterized polymer standards, such as

Pullulan.[24]

Sample Preparation: The Healon sample is dissolved in the mobile phase at a known

concentration.

Analysis: The sample is injected into the SEC system. The different molecular weight

fractions are separated based on their size as they pass through the column. The detectors

then quantify the molecular weight and its distribution.

Logical Relationship of Molecular Properties to Viscoelastic Behavior

Molecular Weight (MW)

Viscosity (η)

Increases

Elasticity (G')Increases

Concentration Increases

Cohesiveness

Tissue Protection

Space Maintenance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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